Cas no 83878-05-1 (Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-)

• Product name: Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-
• CAS No: 83878-05-1
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 726319
• PubChem ID: 44146976

Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-
• 2-(2-pinen-10-yl)cyclopentanone
• 2-[(6,6-dimethyl-4-bicyclo[3.1.1]hept-3-enyl)methyl]cyclopentan-1-one
• 83878-05-1
• NS00060519
• DTXSID001004009
• EINECS 281-172-6
• 2-[(6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]cyclopentan-1-one

• Inchi： InChI=1S/C15H22O/c1-15(2)12-7-6-10(13(15)9-12)8-11-4-3-5-14(11)16/h6,11-13H,3-5,7-9H2,1-2H3
• InChI Key： YMEBHFZQLASTNM-UHFFFAOYSA-N
• SMILES： CC1(C2CC=C(C1C2)CC3CCCC3=O)C

Computed Properties

• Exact Mass: 218.167
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.021
• Boiling Point: 311.3°C at 760 mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.521